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Compound of Interest

Compound Name: STC314

Cat. No.: B15563471

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential safety and logistical information for
STC314, addressing conflicting information to ensure comprehensive guidance.

Based on the Safety Data Sheet (SDS) for STC314, identified with CAS No. 401513-39-1, the
substance is not classified as a hazardous material.[1] However, to provide a comprehensive
safety resource, this guide also includes procedures for a similarly named but hazardous
mixture, WTSCT-314, which contains Phosphoric acid and Zinc sulfate monohydrate. It is
crucial to verify the exact identity of the substance in your possession before proceeding with
any handling or disposal protocols.

STC314 (CAS No. 401513-39-1): Non-Hazardous
Compound

The official Safety Data Sheet for STC314 (CAS No. 401513-39-1) indicates that it is not a
hazardous substance or mixture.[1] Therefore, specific, stringent disposal procedures are not
federally mandated as they would be for hazardous waste.

Recommended Disposal Procedure for Non-Hazardous
STC314
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Waste material should be disposed of in accordance with national and local regulations.[1] It is

recommended to leave the chemical in its original container and not mix it with other waste.[1]

For specific guidance, consult your institution's environmental health and safety (EHS) office.

Safety and Handling Information for STC314

While not classified as hazardous, general laboratory safety precautions should always be

observed when handling any chemical substance.

Parameter

Guideline

Personal Protective Equipment (PPE)

Standard laboratory attire, including safety

glasses and gloves.

First Aid - Inhalation

Move to fresh air.

First Aid - Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1]

First Aid - Eye Contact

Rinse out with plenty of water. Remove contact
lenses.[1]

First Aid - Ingestion

Make victim drink water (two glasses at most).

Consult a doctor if feeling unwell.[1]

Storage

Keep container tightly closed and in a dry place.

Logical Workflow for Disposal of Non-Hazardous

STC314
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Caption: Disposal workflow for non-hazardous STC314.

WTSCT-314: Hazardous Mixture

In contrast to STC314, a product identified as WTSCT-314 is a hazardous mixture that causes
severe skin burns and eye damage. The following procedures are based on the Safety Data
Sheet for this hazardous compound and should be followed strictly if you are handling this
substance.

Quantitative Data for WTSCT-314 Components
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Chemical Name CAS No. Weight %
Phosphoric acid 7664-38-2 5-15

Zinc sulfate monohydrate 7446-19-7 1-10
Non-hazardous substances Proprietary >85

Experimental Protocols for Handling and Disposal of
WTCSCT-314

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. An NIOSH-approved respirator should be used in accordance
with OSHA respiratory protection requirements (29 CFR 1910.134). An eye-wash station and
emergency shower must be readily available.

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Remove contact lenses if present and easy to do. Get
medical attention immediately.

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water; use an emergency shower if available. Wash contaminated clothing
before reuse.

e Ingestion: DO NOT induce vomiting. Rinse mouth and get emergency medical attention.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Seek emergency medical attention if breathing is difficult.

Disposal Protocol: Dispose of contents and container in accordance with all local, state, and
federal regulations. This material is considered hazardous waste and must be handled by a
licensed waste disposal contractor. Do not dispose of down the drain or in the regular trash.

Signaling Pathway for Emergency Response to WTSCT-
314 Exposure
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Caption: Emergency response for WTSCT-314 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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